Cas no 2172430-39-4 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}acetic acid
• CAS No: 2172430-39-4
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5949457
• PubChem ID: 165526684
• Update Time: 2025-06-11

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}acetic acid
• 2172430-39-4
• EN300-1493414
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]phenyl}acetic acid

• Inchi： 1S/C27H26N2O5/c1-17(26(32)29-24-13-7-2-8-18(24)14-25(30)31)15-28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h2-13,17,23H,14-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： QAJTYNAQMLAMTQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NC1C=CC=CC=1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}acetic acid

Chemical Compound CAS No. 2172430-39-4: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}acetic Acid

The chemical compound with CAS No. 2172430-39-4, known as 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}acetic acid, is a complex organic molecule with significant potential in the field of organic synthesis and drug development. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylpropanamide moiety, and an acetic acid functional group. The combination of these structural elements makes it a valuable tool in peptide synthesis and other advanced chemical reactions.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis. The Fmoc group, derived from fluorene, is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the case of {(9H-fluoren-9-yl)methoxycarbonyl}amino, this group serves as an excellent protecting agent for amino groups, ensuring precise control during multi-step synthesis processes. This property has made the compound a cornerstone in the synthesis of complex peptides and proteins.

The methylpropanamide moiety in the compound adds another layer of functionality. Methylpropanamide groups are known for their ability to influence the solubility and stability of molecules, making them ideal for applications in drug delivery systems. Recent research has explored the use of such groups in enhancing the bioavailability of therapeutic agents, suggesting that this compound could play a role in developing more effective drug formulations.

The acetic acid functional group at the terminus of the molecule further enhances its versatility. Acetic acid derivatives are commonly used as building blocks in organic chemistry due to their reactivity and compatibility with a wide range of reaction conditions. This makes the compound suitable for a variety of applications, including the synthesis of bioactive molecules and materials science.

From an environmental standpoint, the compound's structure suggests that it may have low toxicity and biodegradability, making it a sustainable choice for industrial applications. However, further studies are required to fully understand its environmental impact and ensure its safe use.

In conclusion, CAS No. 2172430-39-4 represents a cutting-edge chemical entity with diverse applications in organic synthesis and drug development. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to push the boundaries of chemical innovation.